1-Methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid

• IUPAC Name: 1-methylpyrrolo[3,2-b]pyridine-6-carboxylic acid
• InChI: InChI=1S/C9H8N2O2/c1-11-3-2-7-8(11)4-6(5-10-7)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key: QAKWYQJQTAJFER-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=C(C=N2)C(=O)O
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol

Description

1-Methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid, also known as MPPC, is a chemical compound that has been studied for its potential applications in scientific research. This molecule is a pyrrolopyridine derivative that has been synthesized through various methods, including the use of palladium-catalyzed cross-coupling reactions and the use of microwave-assisted synthesis. MPPC has shown promise in a variety of research applications, including as a potential therapeutic agent for the treatment of certain diseases.

Scientific Research Applications

Cancer Therapeutics

1-Methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid: . These derivatives can inhibit cancer cell proliferation and induce apoptosis, making them potential candidates for cancer therapy.

Fibroblast Growth Factor Receptor (FGFR) Inhibition

The compound’s derivatives are being studied for their ability to inhibit FGFR1–4 isoforms. FGFRs are involved in various physiological processes, and their abnormal activation is linked to several cancers. .

Treatment of Inflammatory Pain

Derivatives of this compound are used as reagents in the synthesis of azetidinylpiperidine derivatives, which act as monoacylglycerol lipase inhibitors. .

Biological Activity Studies

The compound is a key reagent in the synthesis of various biologically active molecules. .

Chemical Synthesis

As a heterocyclic building block, 1-Methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid is used in chemical synthesis to create a wide range of compounds. .

Biotechnology Research

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Mechanism of Action

Target of Action

The primary target of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylic acid is the Fibroblast Growth Factor Receptor (FGFR) . The FGFR family consists of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors .

Mode of Action

As a hinge binder, the 1H-pyrrolo[2,3-b]pyridine ring of the compound can form two hydrogen bonds with the backbone carbonyl of E562 and NH of A564 in the hinge region . This interaction with its targets results in the inhibition of the FGFR signaling pathway .

Biochemical Pathways

Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling including RAS–MEK–ERK, PLCγ, and PI3K–Akt . The compound inhibits this process, thereby affecting these pathways and their downstream effects .

Pharmacokinetics

It’s worth noting that the compound has a low molecular weight , which could potentially influence its Absorption, Distribution, Metabolism, and Excretion (ADME) properties and impact its bioavailability.

Result of Action

In vitro, the compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibits the migration and invasion of 4T1 cells .